1,4-Dithiaspiro[4.5]decan-7-one

• IUPAC Name: 1,4-dithiaspiro[4.5]decan-7-one
• InChI: InChI=1S/C8H12OS2/c9-7-2-1-3-8(6-7)10-4-5-11-8/h1-6H2
• InChI Key: PZWSJTSUAAICTN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)CC2(C1)SCCS2
• Molecular Formula: C8H12OS2
• DSSTOX Substance ID: DTXSID90511953
• Molecular Weight: 188.3 g/mol
• CAS RN: 80563-98-0

Description

1,4-Dithiaspiro[4.5]decan-7-one (DTD) is a heterocyclic compound that is used in various scientific research applications due to its unique properties. It is a derivative of thiophene, a five-membered ring containing one sulfur atom and four carbon atoms. DTD has a wide range of applications in scientific research, including synthesis, mechanism of action, biochemical and physiological effects, and laboratory experiments.

Scientific Research Applications

Synthesis and Optimization

• Synthesis : 1,4-Dioxaspiro[4.5]decan-8-one, a structurally similar compound, is widely used in the synthesis of organic chemicals like pharmaceutical intermediates and insecticides. Its synthesis involves selective deketalization in an acidic solution, highlighting the potential for similar processes in 1,4-Dithiaspiro[4.5]decan-7-one (Zhang Feng-bao, 2006).

Enhanced Reactivity in Chemical Reactions

• Reactivity in Castagnoli-Cushman Reaction : 1,4-Dithiaspiro[4.5]decan-7-one derivatives show enhanced reactivity in the Castagnoli-Cushman reaction with imines, indicating their potential as versatile intermediates in organic synthesis (A. Rashevskii et al., 2020).

Antiviral and Antimicrobial Applications

• Antiviral Properties : Derivatives of 1-thia-4-azaspiro[4.5]decan-3-one, a similar compound, have shown inhibitory effects against human coronaviruses, suggesting potential antiviral applications for 1,4-Dithiaspiro[4.5]decan-7-one derivatives (Çağla Begüm Apaydın et al., 2019).
• Antimicrobial Activities : Spiro thiazolinone heterocyclic compounds, closely related to 1,4-Dithiaspiro[4.5]decan-7-one, have been synthesized and shown to possess antimicrobial properties, indicating a similar potential for 1,4-Dithiaspiro[4.5]decan-7-one derivatives (P. N. Patel & Y. Patel, 2015).

Anticancer and Antidiabetic Applications

• Anticancer and Antidiabetic Potentials : Spirothiazolidines analogs, which are structurally related to 1,4-Dithiaspiro[4.5]decan-7-one, have been developed with significant anticancer and antidiabetic activities, suggesting a similar potential for 1,4-Dithiaspiro[4.5]decan-7-one (E. M. Flefel et al., 2019).

Safety and Hazards

The safety data sheet for 1,4-Dioxaspiro[4.5]decan-7-one indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. Use of personal protective equipment and handling in a well-ventilated area is advised.